Cas no 2229427-18-1 (tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate
• CAS No: 2229427-18-1
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6308257
• PubChem ID: 165662316
• Update Time: 2025-11-01

tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate
• EN300-1882714
• 2229427-18-1
• tert-butyl N-[4-methoxy-3-(pyrrolidin-3-yloxy)phenyl]carbamate

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(19)18-11-5-6-13(20-4)14(9-11)21-12-7-8-17-10-12/h5-6,9,12,17H,7-8,10H2,1-4H3,(H,18,19)
• InChI Key： FCYDTXHKJNKNAU-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC)C1CNCC1

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.8Ų

Additional information on tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate

Introduction to Tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate (CAS No. 2229427-18-1)

Tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate, with the CAS number 2229427-18-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates and exhibits a unique structural framework that makes it a promising candidate for various biological and chemical applications.

The molecular structure of tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate consists of a phenyl ring substituted with a methoxy group at the 4-position and a pyrrolidine moiety linked at the 3-position through an oxygen atom. The presence of the tert-butyl group enhances the stability and reactivity of the compound, making it suitable for further derivatization and functionalization. This structural design allows for interactions with biological targets, which is crucial for its potential use in drug discovery and development.

In recent years, there has been a growing interest in carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The specific arrangement of functional groups in tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate suggests that it may have inhibitory effects on certain enzymes or receptors, making it a valuable tool in medicinal chemistry.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have shown that carbamate derivatives can modulate neurotransmitter systems, which could lead to new therapeutic strategies for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The pyrrolidine ring in tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate is particularly noteworthy, as it is often found in compounds that exhibit neuroprotective properties.

The methoxy group at the 4-position of the phenyl ring adds another layer of complexity to the compound's interactions. Methoxy-substituted aromatic compounds are known to have various biological effects, including anti-inflammatory and antioxidant properties. The combination of these features in tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate makes it a multifaceted molecule with potential therapeutic benefits.

Furthermore, the tert-butyl group provides steric hindrance, which can influence the compound's solubility and bioavailability. This feature is particularly important in drug development, as it can affect how well a drug is absorbed and distributed within the body. Optimizing these properties is crucial for designing effective pharmaceutical agents.

Current research in this area is focused on understanding the precise mechanisms by which carbamate-based compounds interact with biological targets. Computational modeling and experimental studies are being employed to elucidate these interactions at a molecular level. This approach not only helps in identifying potential lead compounds but also provides insights into their mode of action.

The synthesis of tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex molecular framework efficiently. These methods are essential for producing sufficient quantities of the compound for further biological testing.

In conclusion, tert-butyl N-4-methoxy-3-(pyrrolidin-3-yloxy)phenylcarbamate (CAS No. 2229427-18-1) represents a promising chemical entity with potential applications in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play a significant role in the development of novel treatments for various diseases.